(2-Chloro-5-methylphenyl)methanamine

• IUPAC Name: (2-chloro-5-methylphenyl)methanamine
• InChI: InChI=1S/C8H10ClN/c1-6-2-3-8(9)7(4-6)5-10/h2-4H,5,10H2,1H3
• InChI Key: LSGWYUKJBUIIKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)CN
• Molecular Formula: C8H10ClN
• Molecular Weight: 155.62 g/mol
• CAS No.: 754917-70-9

Description

(2-Chloro-5-methylphenyl)methanamine is a chemical compound with the CAS Number: 754917-70-9. It has a molecular weight of 155.63 and its IUPAC name is this compound. The compound is typically stored at 4°C and protected from light. It is available in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10ClN/c1-6-2-3-8(9)7(4-6)5-10/h2-4H,5,10H2,1H3. This indicates the compound’s molecular structure and arrangement of atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 155.63. It is a liquid at room temperature and is stored at 4°C.

Scientific Research Applications

Synthesis and Characterization Techniques

Compounds structurally related to (2-Chloro-5-methylphenyl)methanamine have been synthesized and characterized using advanced techniques. For instance, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized via a high-yielding polyphosphoric acid condensation route, showcasing the utility of specific synthetic pathways and spectroscopic characterization methods such as FT-IR, DSC, ^{13}C/^1H-NMR, and Mass spectrometry for analyzing similar compounds (Shimoga, Shin, & Kim, 2018).

Pharmacological Applications

Research on derivatives of methanamine compounds has shown potential pharmacological applications. Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine were designed as "biased agonists" of serotonin 5-HT1A receptors, indicating the potential use of methanamine derivatives in developing antidepressant drug candidates with specific receptor affinity and favorable drug-like properties (Sniecikowska et al., 2019).

Environmental and Analytical Chemistry

Methanamine derivatives have been explored in environmental chemistry for understanding herbicide runoff and volatilization losses in agricultural settings, suggesting the relevance of chemical analysis and environmental monitoring for compounds with similar properties (Gish et al., 2011). Additionally, the development of SPE/HPLC-DAD methods for determining residues of selected disinfectant agents in surface water highlights the application of such compounds in analytical chemistry for pollution monitoring (Baranowska & Wojciechowska, 2012).

Catalysis and Material Science

Pincer CNN Ruthenium(II) complexes with oxygen-containing ligands have been synthesized for applications in transfer hydrogenation, illustrating the potential of methanamine-based ligands in catalysis and material science (Baratta et al., 2009).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with the compound are P261, P305+P351+P338, which suggest avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.